Cas no 1418117-81-3 (Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate)

Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate structure
1418117-81-3 structure
Product Name:Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate
CAS No:1418117-81-3
MF:C6H11NO4S
MW:193.22084069252
MDL:MFCD22682788
CID:858592
PubChem ID:77519357
Update Time:2025-04-19

Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate
    • Methyl 1-(methylsulfonyl)-3-azetidinecarboxate
    • methyl 1-methylsulfonylazetidine-3-carboxylate
    • BS-21454
    • SB50734
    • 3-Azetidinecarboxylic acid, 1-(methylsulfonyl)-, methyl ester
    • SY022500
    • DB-230662
    • methyl 1-methanesulfonylazetidine-3-carboxylate
    • AKOS027256847
    • CS-0210963
    • MFCD22682788
    • Methyl1-(Methylsulfonyl)-3-azetidinecarboxylate
    • DTXSID701183430
    • 1418117-81-3
    • A50767
    • MDL: MFCD22682788
    • Inchi: 1S/C6H11NO4S/c1-11-6(8)5-3-7(4-5)12(2,9)10/h5H,3-4H2,1-2H3
    • InChI Key: XCGXPHCGRNPFKK-UHFFFAOYSA-N
    • SMILES: S(C)(N1CC(C(=O)OC)C1)(=O)=O

Computed Properties

  • Exact Mass: 193.04100
  • Monoisotopic Mass: 193.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 72.06000
  • LogP: 0.06950

Methyl 1-(Methylsulfonyl)-3-azetidinecarboxylate Pricemore >>

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